Cas no 955687-36-2 (N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 955687-36-2
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 6236176
• PubChem ID: 16943296
• Update Time: 2025-05-20

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• F2416-0511
• AKOS024647106
• N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• 955687-36-2

• Inchi： 1S/C21H18N2O3/c24-20(16-5-2-1-3-6-16)22-18-9-8-15-10-11-23(14-17(15)13-18)21(25)19-7-4-12-26-19/h1-9,12-13H,10-11,14H2,(H,22,24)
• InChI Key： ZAXBYOAQVNLZNU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CC2C=C(C=CC=2CC1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.13174244g/mol
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.6Ų

Additional information on N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Comprehensive Guide to N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955687-36-2)

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955687-36-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its unique structural features combining a furan-2-carbonyl group and a tetrahydroisoquinoline core, exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its molecular framework, which may offer novel pathways for targeting specific biological mechanisms.

The compound’s chemical structure includes a benzamide moiety linked to a tetrahydroisoquinoline scaffold, further modified by a furan-2-carbonyl substituent. This combination of functional groups makes it a promising candidate for the development of bioactive molecules. The presence of the furan ring is notable, as furan derivatives are often explored for their diverse pharmacological properties, including anti-inflammatory and antimicrobial activities. Meanwhile, the tetrahydroisoquinoline core is a common motif in alkaloids and other natural products with significant biological effects.

In recent years, the demand for N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide has increased due to its potential role in drug development. Pharmaceutical companies and academic laboratories are investigating its interactions with various enzymes and receptors, aiming to unlock new therapeutic applications. The compound’s CAS No. 955687-36-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

One of the key areas of interest for this compound is its potential in central nervous system (CNS) research. The tetrahydroisoquinoline scaffold is known to interact with neurotransmitter systems, making it a valuable tool for studying neurological disorders. Additionally, the furan-2-carbonyl group may contribute to enhanced bioavailability and metabolic stability, which are critical factors in drug design. Researchers are also exploring its possible applications in cancer therapy, given the growing emphasis on targeted small-molecule inhibitors.

The synthesis of N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide involves multi-step organic reactions, often starting from commercially available precursors. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation. The compound’s stability under various conditions is also a subject of study, as it influences its suitability for long-term storage and experimental use.

From a commercial perspective, CAS No. 955687-36-2 is available through specialized chemical suppliers catering to research institutions and pharmaceutical developers. Its pricing and availability may vary depending on the scale of procurement and purity requirements. As the compound gains traction in scientific circles, its market presence is expected to expand, driven by the growing need for innovative chemical entities in drug discovery.

In summary, N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural attributes and potential biological activities make it a compound of high interest for researchers exploring new therapeutic avenues. With ongoing advancements in synthetic methodologies and biological screening, this compound is poised to play a significant role in the future of medicinal chemistry and pharmaceutical innovation.